Cas no 865458-80-6 (4-bromo-5,6,7,8-tetrahydro-7-phenyl-1-Isoquinolinamine)

4-bromo-5,6,7,8-tetrahydro-7-phenyl-1-Isoquinolinamine structure
865458-80-6 structure
Product Name:4-bromo-5,6,7,8-tetrahydro-7-phenyl-1-Isoquinolinamine
CAS No:865458-80-6
MF:C15H15BrN2
MW:303.197002649307
CID:2143642
PubChem ID:69489330
Update Time:2025-04-21

4-bromo-5,6,7,8-tetrahydro-7-phenyl-1-Isoquinolinamine Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-5,6,7,8-tetrahydro-7-phenyl-1-Isoquinolinamine
    • ZRKPDTCKJBGZKU-UHFFFAOYSA-N
    • 865458-80-6
    • SCHEMBL5562595
    • DB-324919
    • 4-Bromo-7-phenyl-5,6,7,8-tetrahydro-isoquinolin-1-yl-amine
    • Inchi: 1S/C15H15BrN2/c16-14-9-18-15(17)13-8-11(6-7-12(13)14)10-4-2-1-3-5-10/h1-5,9,11H,6-8H2,(H2,17,18)
    • InChI Key: ZRKPDTCKJBGZKU-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C2=C1CCC(C1C=CC=CC=1)C2)N

Computed Properties

  • Exact Mass: 302.04186Da
  • Monoisotopic Mass: 302.04186Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 38.9Ų

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